Cas no 883803-50-7 (2-(3-Bromo-phenyl)-n-propyl-acetamide)

• Product Name: 2-(3-Bromo-phenyl)-n-propyl-acetamide
• CAS No: 883803-50-7
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5529385
• Update Time: 2025-10-31

2-(3-Bromo-phenyl)-n-propyl-acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 3-bromo-N-propyl-
• 2-(3-Bromo-phenyl)-n-propyl-acetamide

• Inchi： 1S/C11H14BrNO/c1-2-6-13-11(14)8-9-4-3-5-10(12)7-9/h3-5,7H,2,6,8H2,1H3,(H,13,14)
• InChI Key： WFBOFRRGMFEBEO-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC)=O)=CC=CC(Br)=C1

Additional information on 2-(3-Bromo-phenyl)-n-propyl-acetamide

2-(3-Bromo-phenyl)-n-propyl-acetamide (CAS No 883803-50-7): A Comprehensive Overview

The compound 2-(3-Bromo-phenyl)-n-propyl-acetamide (CAS No 883803-50-7) is a fascinating organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The presence of a bromine atom at the meta position of the phenyl ring introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-Bromo-phenyl)-n-propyl-acetamide through various routes. One notable method involves the nucleophilic substitution of a bromide ion with an amide group, facilitated by polar aprotic solvents and appropriate catalysts. This approach not only ensures high yield but also maintains the structural integrity of the molecule, which is crucial for its intended applications.

The structural features of 2-(3-Bromo-phenyl)-n-propyl-acetamide make it an ideal candidate for exploring its biological activities. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, such as kinases and proteases, which are critical targets in drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting potential therapeutic applications in oncology and neurodegenerative diseases.

In addition to its biological relevance, 2-(3-Bromo-phenyl)-n-propyl-acetamide has garnered attention in materials science due to its unique electronic properties. Research indicates that this compound can serve as a precursor for the synthesis of advanced materials, such as conductive polymers and nanoparticles. Its ability to undergo controlled polymerization under specific conditions opens up new avenues for developing high-performance materials for electronic devices and energy storage systems.

The versatility of 2-(3-Bromo-phenyl)-n-propyl-acetamide extends to its role as an intermediate in the synthesis of more complex molecules. By leveraging modern synthetic techniques, chemists can introduce additional functional groups or modify existing ones to tailor the molecule's properties for specific applications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter the molecule's reactivity and bioavailability, making it suitable for diverse chemical transformations.

From an environmental perspective, the synthesis and application of 2-(3-Bromo-phenyl)-n-propyl-acetamide have been evaluated for their sustainability. Researchers have explored green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These efforts align with global initiatives to promote eco-friendly chemical processes and contribute to a circular economy.

In conclusion, 2-(3-Bromo-phenyl)-n-propyl-acetamide (CAS No 883803-50-7) stands out as a multifaceted compound with promising prospects across various industries. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and technology.